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Compound of Interest

Compound Name: 2'4',6'-Trifluoroacetophenone

Cat. No.: B1306031

For Researchers, Scientists, and Drug Development Professionals

Abstract

2',4',6'-Trifluoroacetophenone is a fluorinated organic compound of significant interest in the
fields of medicinal chemistry, agrochemical synthesis, and materials science. Its unique
electronic properties, conferred by the presence of three fluorine atoms on the aromatic ring,
make it a valuable building block for the synthesis of complex molecules with enhanced
biological activity and stability. This technical guide provides a comprehensive overview of the
structure, properties, synthesis, and applications of 2',4',6'-Trifluoroacetophenone, with a
focus on its relevance to researchers and professionals in drug development.

Chemical Structure and Properties

2',4',6'-Trifluoroacetophenone, with the chemical formula CsHsFsO, is an aromatic ketone.
The structure consists of an acetophenone core substituted with three fluorine atoms at the 2',
4', and 6' positions of the phenyl ring.

Structure:
Caption: Chemical structure of 2',4',6'-Trifluoroacetophenone.

Physical and Chemical Properties:
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Property Value Reference
CAS Number 51788-77-3 [1]
Molecular Formula CsHsFs0 [1]
Molecular Weight 174.12 g/mol [1]
Appearance Colorless to I.igh.t orange to 2]
yellow clear liquid
Boiling Point 190 °C [2]
Purity >98.0% [3]

Spectroscopic Data

The following tables summarize the key spectroscopic data for 2',4',6'-

Trifluoroacetophenone.

IH NMR (Proton Nuclear Magnetic Resonance):

Chemical Shift

Multiplicity Integration

(ppm)

Assignment

Data not available in

search results

13C NMR (Carbon-13 Nuclear Magnetic Resonance):

Chemical Shift (ppm)

Assignment

Data not available in search results

19F NMR (Fluorine-19 Nuclear Magnetic Resonance):

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.scbt.com/p/2prime-4prime-6prime-trifluoroacetophenone-51788-77-3
https://www.scbt.com/p/2prime-4prime-6prime-trifluoroacetophenone-51788-77-3
https://www.scbt.com/p/2prime-4prime-6prime-trifluoroacetophenone-51788-77-3
https://www.chemimpex.com/products/45592
https://www.chemimpex.com/products/45592
https://shop.chemsupply.com.au/2-4-6-trifluoroacetophenone-98-0-t2733-5g
https://www.benchchem.com/product/b1306031?utm_src=pdf-body
https://www.benchchem.com/product/b1306031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (ppm) Multiplicity Assighment

Data not available in search

results

IR (Infrared) Spectroscopy:

Wavenumber (cm—?) Assignment

Data not available in search results

MS (Mass Spectrometry):

m/z Interpretation

174 [M]* (Molecular lon)

Further fragmentation data not available in

search results

Synthesis

The primary method for the synthesis of 2',4',6'-Trifluoroacetophenone is through the Friedel-
Crafts acylation of 1,3,5-trifluorobenzene.[4] This reaction typically employs an acylating agent
such as acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst, like
aluminum chloride (AICI3).[4]

Reaction Scheme:

1. Acetyl Chloride / AICI3
. \ 2. H20 o s
1,3,5-Tr|fluorobenzene) 2',4',6'-Trifluoroacetophenone

Click to download full resolution via product page

Caption: Synthesis of 2',4',6'-Trifluoroacetophenone.
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Experimental Protocol: Friedel-Crafts Acylation of 1,3,5-Trifluorobenzene

This protocol is a general procedure adapted from the synthesis of similar fluoroacetophenones
and should be optimized for specific laboratory conditions.[5][6]

Materials:

e 1,3,5-Trifluorobenzene

o Acetyl chloride

e Anhydrous aluminum chloride (AICI3)

¢ Dichloromethane (DCM), anhydrous

e Hydrochloric acid (HCI), concentrated

» Water, deionized

e Sodium bicarbonate (NaHCO3), saturated solution
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

» Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen
or argon) is charged with anhydrous aluminum chloride and anhydrous dichloromethane.

» Addition of Reactants: The mixture is cooled in an ice bath. A solution of acetyl chloride in
anhydrous dichloromethane is added dropwise via the dropping funnel. Following this, a
solution of 1,3,5-trifluorobenzene in anhydrous dichloromethane is added dropwise,
maintaining the temperature below 10 °C.

» Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours. The progress of the reaction should be monitored
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by a suitable technique (e.g., TLC or GC-MS).

o Work-up: The reaction mixture is carefully poured onto a mixture of crushed ice and
concentrated hydrochloric acid with vigorous stirring. The organic layer is separated, and the
aqueous layer is extracted with dichloromethane. The combined organic layers are washed
with water, saturated sodium bicarbonate solution, and brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate,
filtered, and the solvent is removed under reduced pressure. The crude product is then
purified by vacuum distillation or column chromatography on silica gel to yield 2',4',6'-

Trifluoroacetophenone.

Workflow Diagram:
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Reaction
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Caption: Experimental workflow for the synthesis of 2',4',6'-Trifluoroacetophenone.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1306031?utm_src=pdf-body-img
https://www.benchchem.com/product/b1306031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development and Research

The introduction of fluorine atoms into organic molecules can significantly alter their
physicochemical and biological properties.[2] Fluorine's high electronegativity and small size
can lead to improved metabolic stability, increased lipophilicity, and enhanced binding affinity to
target proteins. 2',4',6'-Trifluoroacetophenone serves as a key intermediate in the synthesis
of a variety of fluorinated compounds for pharmaceutical and agrochemical applications.

Key Applications:

» Synthesis of Bioactive Molecules: It is a versatile building block for creating more complex
molecules where the trifluorophenyl moiety can act as a pharmacophore or a key structural
element.[2]

e Medicinal Chemistry: The trifluoromethyl groups enhance the stability and lipophilicity of
compounds, making it useful in designing fluorinated drugs with improved pharmacokinetic
properties.

o Agrochemicals: It is used in the synthesis of novel pesticides and herbicides.

o Materials Science: It finds applications in the development of advanced materials, including
polymers and coatings, where its properties can improve performance and durability.

As 2',4',6'-Trifluoroacetophenone is a synthetic intermediate, there are no known signaling
pathways directly associated with it. Its significance lies in its utility for creating novel drug
candidates that may interact with various biological pathways.

Safety and Handling

2',4',6'-Trifluoroacetophenone is considered a hazardous chemical and should be handled
with appropriate safety precautions in a well-ventilated fume hood.[7]

Hazard Summary:
o Skin Corrosion/Irritation: Causes skin irritation.[7]

o Serious Eye Damage/Irritation: Causes serious eye irritation.[7]
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e Inhalation: May cause respiratory irritation.

Personal Protective Equipment (PPE):

o Wear protective gloves, clothing, eye, and face protection.

o Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits
are exceeded or if irritation or other symptoms are experienced.[8]

Storage:

» Store in a tightly closed container in a dry and well-ventilated place.

» Keep away from heat, sparks, and open flames.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
[71I8]1[°]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2',4',6'-
Trifluoroacetophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306031#2-4-6-trifluoroacetophenone-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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